Cas no 129135-66-6 (5-(Bromomethyl)-3-(p-tolyl)isoxazole)
5-(Bromomethyl)-3-(p-tolyl)isoxazole is a brominated isoxazole derivative featuring a reactive bromomethyl group and a p-tolyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and functionalized isoxazole derivatives. The bromomethyl group enables further functionalization through nucleophilic substitution or cross-coupling reactions, while the p-tolyl moiety enhances stability and influences electronic properties. Its well-defined structure and reactivity make it valuable for pharmaceutical and agrochemical research, where precise modifications are required. The compound is typically handled under inert conditions due to its sensitivity to moisture and light.
129135-66-6 structure
Product Name:5-(Bromomethyl)-3-(p-tolyl)isoxazole
CAS No:129135-66-6
MF:C11H10BrNO
MW:252.10720205307
CID:898042
PubChem ID:10490992
Update Time:2025-06-08
5-(Bromomethyl)-3-(p-tolyl)isoxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(Bromomethyl)-3-(p-tolyl)isoxazole
- 5-(bromomethyl)-3-(4-methylphenyl)-1,2-oxazole
- 5-bromomethyl-3-p-tolyl-isoxazole
- 3-(p-tolyl)-5-bromomethylisoxazole
- 5-(bromomethyl)-3-(4-methylphenyl)isoxazole
- 5-bromomethyl-3-(p-tolyl)isoxazole
- AC1Q2KFQ
- ACMC-20e96y
- CTK0F6041
- Isoxazole, 5-(bromomethyl)-3-(4-methylphenyl)-
- SureCN8576421
- AB27213
- J-005652
- DTXSID30440814
- AKOS009292434
- Z381542692
- 5-(Bromomethyl)-3-p-tolylisoxazole, AldrichCPR
- EN300-37521
- G23166
- 5-(Bromomethyl)-3-p-tolylisoxazole
- 129135-66-6
- SCHEMBL8576421
-
- Inchi： 1S/C11H10BrNO/c1-8-2-4-9(5-3-8)11-6-10(7-12)14-13-11/h2-6H,7H2,1H3
- InChI Key： FPRJQQSZPBCSGO-UHFFFAOYSA-N
- SMILES： BrCC1=CC(C2C=CC(C)=CC=2)=NO1
Computed Properties
- Exact Mass: 250.99500
- Monoisotopic Mass: 250.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03000
- LogP: 3.54490
5-(Bromomethyl)-3-(p-tolyl)isoxazole Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
5-(Bromomethyl)-3-(p-tolyl)isoxazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(Bromomethyl)-3-(p-tolyl)isoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B847115-50mg |
5-(Bromomethyl)-3-(p-tolyl)isoxazole |
129135-66-6 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B847115-250mg |
5-(Bromomethyl)-3-(p-tolyl)isoxazole |
129135-66-6 | 250mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM373843-1g |
5-(Bromomethyl)-3-(p-tolyl)isoxazole |
129135-66-6 | 95%+ | 1g |
$386 | 2024-08-02 | |
| TRC | B847115-25mg |
5-(Bromomethyl)-3-(p-tolyl)isoxazole |
129135-66-6 | 25mg |
$ 50.00 | 2022-06-06 | ||
| A2B Chem LLC | AA45027-2.5g |
5-(Bromomethyl)-3-(p-tolyl)isoxazole |
129135-66-6 | 94% | 2.5g |
$597.00 | 2024-04-20 | |
| A2B Chem LLC | AA45027-5g |
5-(Bromomethyl)-3-(p-tolyl)isoxazole |
129135-66-6 | 94% | 5g |
$864.00 | 2024-04-20 | |
| A2B Chem LLC | AA45027-10g |
5-(Bromomethyl)-3-(p-tolyl)isoxazole |
129135-66-6 | 94% | 10g |
$1266.00 | 2024-04-20 | |
| A2B Chem LLC | AA45027-50mg |
5-(Bromomethyl)-3-(p-tolyl)isoxazole |
129135-66-6 | 94% | 50mg |
$102.00 | 2024-04-20 | |
| A2B Chem LLC | AA45027-100mg |
5-(Bromomethyl)-3-(p-tolyl)isoxazole |
129135-66-6 | 94% | 100mg |
$134.00 | 2024-04-20 | |
| A2B Chem LLC | AA45027-250mg |
5-(Bromomethyl)-3-(p-tolyl)isoxazole |
129135-66-6 | 94% | 250mg |
$177.00 | 2024-04-20 |
5-(Bromomethyl)-3-(p-tolyl)isoxazole Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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